Cas no 2171994-64-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid
• CAS No: 2171994-64-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5974201
• PubChem ID: 165557914
• Update Time: 2025-10-29

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid
• EN300-1553625
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4,4-dimethylpyrrolidine-3-carboxylic acid
• 2171994-64-0

• Inchi： 1S/C25H28N2O5/c1-25(2)15-27(13-21(25)23(29)30)22(28)11-12-26-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： YVXQRKWLNBQIPA-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1(C)C)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid

Research Briefing on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS: 2171994-64-0)

In recent years, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS: 2171994-64-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and medicinal chemistry. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the dimethylpyrrolidine moiety makes it a versatile intermediate for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide-based drugs has been particularly noteworthy, with several research groups exploring its utility in the design of protease inhibitors and receptor modulators.

One of the key findings from the latest research is the compound's role in facilitating the synthesis of constrained peptides. The rigid structure of the dimethylpyrrolidine ring imposes conformational constraints, which can improve the binding affinity and selectivity of peptide-based therapeutics. This property has been leveraged in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. Additionally, the Fmoc group's compatibility with standard peptide synthesis protocols has made this compound a valuable tool for researchers.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid. Preliminary results indicate that these derivatives exhibit favorable bioavailability and metabolic stability, making them suitable candidates for further preclinical development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.

In conclusion, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS: 2171994-64-0) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural attributes and versatile applications underscore its potential to contribute to the development of next-generation therapeutics. Continued research efforts will be essential to fully unlock its capabilities and translate these findings into clinical applications.